![molecular formula C4H8ClF2NO2 B2652584 4-Amino-3,3-difluorobutanoic acid hydrochloride CAS No. 1423034-23-4](/img/structure/B2652584.png)
4-Amino-3,3-difluorobutanoic acid hydrochloride
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Overview
Description
4-Amino-3,3-difluorobutanoic acid hydrochloride is a chemical compound with the CAS Number: 1423034-23-4 . It has a molecular weight of 175.56 and its IUPAC name is this compound . The compound is typically stored at 4 degrees Celsius and is usually in powder form .
Molecular Structure Analysis
The InChI code for this compound is 1S/C4H7F2NO2.ClH/c5-4(6,2-7)1-3(8)9;/h1-2,7H2,(H,8,9);1H . This code provides a specific description of the molecule’s structure, including the positions of the fluorine atoms and the amino and carboxyl groups.Physical and Chemical Properties Analysis
This compound is a powder . It has a molecular weight of 175.56 . The compound is typically stored at 4 degrees Celsius .Scientific Research Applications
Synthesis of Fluorinated Amino Acids
4-Amino-3,3-difluorobutanoic acid hydrochloride is utilized in the synthesis of valuable fluorinated amino acids. For instance, (2S,3S)-4,4,4-trifluorovaline and (2S,4S)-5,5,5-trifluoroleucine have been synthesized using a methodology that starts from a related compound, 4,4,4-trifluoro-3-methylbutanoic acid. This process involves several steps, including conversion to a chiral oxazoline, oxidative rearrangement, and hydrogenation, to produce these amino acids as hydrochloride salts (Pigza, Quach, & Molinski, 2009).
Derivatives for Anti-Cancer Drugs
A difluoro-derivative of the anti-cancer drug chlorambucil, synthesized from a precursor similar to 4-amino-3,3-difluorobutanoic acid, has been developed. This compound, known as 3,3-difluorochlorambucil, is synthesized through a seven-stage process, indicating the potential of such fluorinated compounds in pharmaceutical applications (Buss, Coe, & Tatlow, 1986).
Substrates for Enzyme Studies
Substituted 4-aminobutanoic acids, including variants of 4-amino-3,3-difluorobutanoic acid, have been studied as substrates for gamma-aminobutyric acid aminotransferase. These studies are essential for understanding the enzymatic processes involving neurotransmitters in the brain (Silverman & Levy, 1981).
Tetrazole-Containing Derivatives
The compound's reactivity has been utilized to create tetrazole-containing derivatives, indicating its potential in organic synthesis and pharmaceutical applications. These derivatives have been synthesized by reacting this compound with specific reagents to achieve the desired chemical transformations (Putis, Shuvalova, & Ostrovskii, 2008).
Development of Fluorescence Probes
This compound has been used in the development of novel fluorescence probes to detect reactive oxygen species. Such probes are valuable in studying the roles of reactive species in biological and chemical processes (Setsukinai et al., 2003).
Safety and Hazards
The compound has been assigned the GHS07 pictogram . The hazard statements associated with it are H315, H319, and H335 . These indicate that it can cause skin irritation (H315), serious eye irritation (H319), and may cause respiratory irritation (H335). The precautionary statements include recommendations to avoid breathing dust/fume/gas/mist/vapors/spray and to use only outdoors or in a well-ventilated area .
Properties
IUPAC Name |
4-amino-3,3-difluorobutanoic acid;hydrochloride |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C4H7F2NO2.ClH/c5-4(6,2-7)1-3(8)9;/h1-2,7H2,(H,8,9);1H |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZSZXCSUWRYRIKE-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C(C(=O)O)C(CN)(F)F.Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C4H8ClF2NO2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
175.56 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
1423034-23-4 |
Source
|
Record name | 4-amino-3,3-difluorobutanoic acid hydrochloride | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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